1-(4-(3-(4-ethoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)-2-(m-tolyloxy)ethanone

• IUPAC Name: 1-[4-[3-(4-ethoxyphenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-2-(3-methylphenoxy)ethanone
• InChI: InChI=1S/C25H27N7O3/c1-3-34-20-9-7-19(8-10-20)32-25-23(28-29-32)24(26-17-27-25)31-13-11-30(12-14-31)22(33)16-35-21-6-4-5-18(2)15-21/h4-10,15,17H,3,11-14,16H2,1-2H3
• InChI Key: ODFYUWJIWYAUGG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C3=C(C(=NC=N3)N4CCN(CC4)C(=O)COC5=CC=CC(=C5)C)N=N2
• Molecular Formula: C25H27N7O3
• Molecular Weight: 473.5 g/mol

Description

1-(4-(3-(4-ethoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)-2-(m-tolyloxy)ethanone is a useful research compound. Its molecular formula is C25H27N7O3 and its molecular weight is 473.537. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activities

One notable application of similar compounds involves their antimicrobial properties. Derivatives of 1,2,4-triazole, for instance, have been synthesized and evaluated for their effectiveness against various microorganisms. These studies indicate that certain 1,2,4-triazole derivatives possess good to moderate antimicrobial activities, highlighting their potential in developing new antimicrobial agents (Bektaş et al., 2007).

Antihypertensive Agents

Compounds bearing structural similarities to the mentioned chemical have been explored for their antihypertensive effects. A study synthesized a series of 1,2,4-triazolol[1,5-alpha]pyrimidines with modifications at position 2, showing promising antihypertensive activity. This research suggests the potential of these compounds in the development of new medications for managing blood pressure (Bayomi et al., 1999).

Antifungal and Antitumor Activities

Research into 1,2,4-triazole derivatives also extends to antifungal and antitumor activities. Compounds with a piperazine nucleus, related in structure to the query compound, have been synthesized and shown promising results in these fields. Their biological activities, including antimicrobial, antioxidant, antiurease, and anti α-glucosidase effects, demonstrate the potential of these compounds in pharmaceutical applications and drug development (Mermer et al., 2018).

Novel Synthetic Pathways

The compound also falls into categories of chemicals for which novel synthetic pathways and characterizations are continually being explored. For instance, studies involving the synthesis of dihydropyrimidinone derivatives containing piperazine/morpholine moiety through efficient methods provide insights into the chemical versatility and potential applications of such compounds in medicinal chemistry (Bhat et al., 2018).